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Compound of Interest

Compound Name: Azidocillin

Cat. No.: B1666416

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
degradation profile of Azidocillin, a semi-synthetic penicillin antibiotic. This document delves
into the intrinsic chemical stability of Azidocillin, factors influencing its degradation, its
breakdown products, and the analytical methodologies used to assess its stability. This guide is
intended to be a valuable resource for researchers, scientists, and professionals involved in the
development, formulation, and quality control of pharmaceuticals.

Chemical Structure and Properties of Azidocillin

Azidocillin, with the chemical name (2S,5R,6R)-6-[[(2R)-2-azido-2-phenylacetyllamino]-3,3-
dimethyl-7-ox0-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, is a 3-lactam antibiotic. Its
structure is characterized by a thiazolidine ring fused to a -lactam ring, with an acyl side chain
containing an azide group. This unique structural feature influences its chemical properties and
biological activity.

Table 1: Physicochemical Properties of Azidocillin
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Property Value

Molecular Formula C16H17Ns04S

Molecular Weight 375.40 g/mol

Appearance White or almost white crystalline powder
Solubility Sparingly soluble in water, soluble in methanol

Data not readily available, but expected to have

K two pKa values similar to other penicillins (one
pKra . . .
for the carboxylic acid and one for the amino

group in the side chain).

Factors Influencing the Stability of Azidocillin

The stability of Azidocillin, like other penicillins, is significantly influenced by several factors,

primarily pH, temperature, and the presence of enzymes.

Effect of pH

The B-lactam ring of penicillins is susceptible to hydrolysis under both acidic and alkaline
conditions. While specific kinetic data for Azidocillin is not readily available in the reviewed
literature, the degradation of penicillins generally follows pseudo-first-order kinetics. The rate of
degradation is catalyzed by both hydrogen and hydroxide ions. For many penicillins, maximum
stability is observed in the pH range of 6.0 to 7.0.[1][2][3]

Effect of Temperature

Temperature is a critical factor affecting the rate of chemical degradation. An increase in
temperature generally leads to an exponential increase in the degradation rate of penicillins,
following the principles of the Arrhenius equation.[1][4] For instance, a study on penicillin G
demonstrated a significant increase in degradation rate with rising temperature.[3] Therefore,
storage of Azidocillin formulations at controlled, and often refrigerated, temperatures is crucial

to maintain their potency.

Enzymatic Degradation
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The most significant enzymatic degradation pathway for Azidocillin is through the action of 3-
lactamases. These bacterial enzymes hydrolyze the amide bond in the B-lactam ring, rendering
the antibiotic inactive.[5][6] There are several classes of B-lactamases (Ambler classes A, B, C,
and D), and their substrate specificity varies.[5][7][8] Specific data on the susceptibility of
Azidocillin to different 3-lactamase classes is not extensively documented in the public
domain. However, as a penicillin derivative, it is expected to be susceptible to a range of 3-
lactamases.

Degradation Profile of Azidocillin

The degradation of Azidocillin is expected to proceed through pathways similar to other
penicillins, primarily involving the cleavage of the (-lactam ring.

Hydrolytic Degradation Pathway

Under aqueous conditions, particularly at non-optimal pH, the primary degradation pathway is
the hydrolysis of the B-lactam ring to form Azidocillin-penicilloic acid. This inactive metabolite
can undergo further degradation, including epimerization and decarboxylation, to form other
products such as Azidocillin-penilloic acid. The degradation of the related antibiotic amoxicillin
has been shown to produce penicilloic acid, penilloic acid, and diketopiperazine derivatives.[9]

Hydrolysis -
H. Temperature) s, azidocillin-penicilloic acid |—Further Dearadation st iqocjin-penilloic acid Other Degradation

Hydrolysis Azidocillin-penicilloic acioD

Bindin Azidocillin-B-Iactamase\ A
Complex } __________________
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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